Cas no 55721-11-4 (Secalciferol)

Secalciferol structure

Product Name:Secalciferol

CAS No:55721-11-4

MF:C₂₇H₄₄O₃

MW:416.636468887329

MDL:MFCD00941417

CID:56821

PubChem ID:57647691

Update Time:2025-04-18

Secalciferol Chemical and Physical Properties

Names and Identifiers

- Secalciferol
- 24R,25R-dihydroxycholecalciferol
- (24r)-hydroxycalcidiol (3-beta,5z,7e,24r)-9,10-secocholesta-5,7,10(19)-triene-3,24,25-triol
- 24(r),25-dihydroxycholecalciferol
- 7,10(19)-triene-3,24,25-triol,(3-beta,5z,7e,24r)-10-secocholesta-5
- k-dr
- osteod
- ro21-5816
- (3R,6R)-6-[(1R,3aR,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidene-cyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methyl-heptane-2,3-diol
- (24R)-24,25-Dihydroxyvitamin D3
- (24R)-,24,25-Dihydroxycholecalciferol
- (24R)-24,25-Dihydroxycholecalciferol
- Secalciferolum
- CS-0929
- 24,25-dihydroxyvitamin D3
- 24,25 Dihydroxyvitamin D3
- Osteo D
- UNII-460029IUDA
- 24r,25-Dihydroxycholecalciferol
- 24(R),25-Dihydroxyvitamin D3
- DTXSID4021260
- SCHEMBL3597
- Secalciferol (JAN/USAN/INN)
- LMST03020273
- (3S,5Z,7E,24R)-9,10-secocholesta-5,7,10-triene-3,24,25-triol
- HY-32343
- Q27103914
- 460029IUDA
- C07712
- FCKJYANJHNLEEP-XRWYNYHCSA-N
- NCGC00161328-03
- 24R,25-Dihydroxyvitamin D3 (Secalciferol)
- 24R,25-Dihydroxyvitamin D3
- SECALCIFEROL [USAN]
- (24R)-24,25-Dihydroxyvitamin D3, >=98% (vitamin + pre-vitamin, HPLC)
- (5Z,7E)-(3S,24R)-9,10-seco-5,7,10(19)-cholestatriene-3,24,25-triol
- Osteo D (TN)
- SECALCIFEROL [JAN]
- HMS1989G11
- 24R,25(OH)2D3
- (3R,6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylene-cyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methyl-heptane-2,3-diol
- 2,3-HEPTANEDIOL, 2-METHYL-6-((1R,3AS,4E,7AR)-OCTAHYDRO-4-((2Z)-2-((5S)-5-HYDROXY-2-METHYLENECYCLOHEXYLIDENE)ETHYLIDENE)-7A-METHYL-1H-INDEN-1-YL)-, (3R,6R)-
- CHEMBL1590076
- MS-27261
- HMS3402G11
- 9,10-Secocholesta-5,7,10-triene-3,24,25-triol, (3S,5Z,7E,24R)-
- D00628
- BML2-E04
- 24, 25-DIHYDROXYCHOLECALCIFEROL
- SECALCIFEROL [INN]
- Ro 21-5816
- HMS1361G11
- (3-beta,5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol
- AKOS025312292
- IDI1_033879
- CHEBI:28818
- MFCD00941417
- 24(r),25-(oh)2d3
- (5Z,7E,24R)-9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-3B,24,25-TRIOL
- 55721-11-4
- CHEBI:108603
- NCGC00161328-01
- HMS1791G11
- (24R)-24,25-dihydroxyvitamin D3 / (24R)-24,25-dihydroxycholecalciferol
- (24R)-Hydroxycalcidiol
- BSPBio_001409
- (3R,6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol
- (24R),25-Dihydroxyvitamin D3
- Secalciferolum [INN-Latin]
- (5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-3beta,24,25-triol
- CCRIS 8678
- 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol, (3beta,5Z,7E,24R)-
- Secalciferol [USAN:INN:BAN]
- KBio2_005265
- (24R)-24,25-Dihydroxy-vitamin D3
- Bio1_000593
- Bio1_001082
- Bio2_000609
- Bio1_000104
- KBio2_002697
- CBiol_001818
- KBio3_000258
- Bio2_000129
- Q27187524
- (3R,6R)-6-[(1R,3aS,7aR)-4-[2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol
- (3R,6R)-6-((3aS,7aR,E)-4-((E)-2-((S)-5-hydroxy-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)-2-methylheptane-2,3-diol
- KBioSS_000129
- KBioGR_000129
- KBio3_000257
- KBio2_000129
- (24R)-24,25-dihydroxycalciol
- BRD-K02965577-001-03-4
- MDL： MFCD00941417
- Inchi： 1S/C27H44O3/c1-18-8-12-22(28)17-21(18)11-10-20-7-6-16-27(5)23(13-14-24(20)27)19(2)9-15-25(29)26(3,4)30/h10-11,19,22-25,28-30H,1,6-9,12-17H2,2-5H3/b20-10+,21-11-/t19-,22+,23-,24+,25-,27-/m1/s1
- InChI Key： FCKJYANJHNLEEP-XRWYNYHCSA-N
- SMILES： O[C@@H](C(C)(C)O)CC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@@H](C\3)O)/CCC[C@]12C

Computed Properties

Exact Mass: 416.32900
Monoisotopic Mass: 416.329
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 688
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 2
Topological Polar Surface Area: 60.7A^2
XLogP3: 5

Experimental Properties

Density: 1.0362 (rough estimate)
Melting Point: 63-65°C
Boiling Point: 474.91°C (rough estimate)
Flash Point: 241.5 ºC
Refractive Index: 1.4700 (estimate)
PSA: 60.69000
LogP: 5.70470

Secalciferol Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301 + H311-H330-H372
Warning Statement： P260-P280-P284-P301+P310-P310
Hazardous Material transportation number：UN 2811
WGK Germany：3
Hazard Category Code： 28
Safety Instruction： S28-S36/37-S45
RTECS：VS2895000
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：Ⅱ
Storage Condition：4°C, protect from light, stored under nitrogen
Safety Term：S28;S36/37;S45
Risk Phrases：R28

Secalciferol Pricemore >>

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abcr	AB465126-1 mg	24,25 Dihydroxyvitamin D3; .	55721-11-4		1mg	€850.00	2023-07-18
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